Cas no 2098010-29-6 (2-(4-(cyclopropylmethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid)

• Product Name: 2-(4-(cyclopropylmethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid
• CAS No: 2098010-29-6
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5727344
• PubChem ID: 121205722
• Update Time: 2025-06-09

2-(4-(cyclopropylmethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(cyclopropylmethyl)-6-oxopyrimidin-1-yl]acetic acid
• 2-(4-(cyclopropylmethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid
• F1967-4021
• 2098010-29-6
• AKOS026714693
• 1(6H)-Pyrimidineacetic acid, 4-(cyclopropylmethyl)-6-oxo-

• Inchi： 1S/C10H12N2O3/c13-9-4-8(3-7-1-2-7)11-6-12(9)5-10(14)15/h4,6-7H,1-3,5H2,(H,14,15)
• InChI Key： IEILCHBVWOQQDA-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC2CC2)N=CN1CC(=O)O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 400.0±47.0 °C(Predicted)
• pka: 3?+-.0.10(Predicted)

Additional information on 2-(4-(cyclopropylmethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid

Recent Advances in the Study of 2-(4-(cyclopropylmethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid (CAS: 2098010-29-6)

The compound 2-(4-(cyclopropylmethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid (CAS: 2098010-29-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is being explored for its potential therapeutic applications, particularly in the modulation of enzymatic pathways and receptor interactions. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its promising pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of 2-(4-(cyclopropylmethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid via a multi-step reaction sequence, highlighting its high yield and purity. The study also investigated the compound's stability under various physiological conditions, demonstrating its suitability for further drug development. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) were employed to confirm its structural integrity.

In terms of biological activity, preliminary in vitro assays have revealed that 2-(4-(cyclopropylmethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid exhibits inhibitory effects on specific inflammatory mediators, such as cyclooxygenase-2 (COX-2). This suggests potential applications in the treatment of inflammatory diseases, including arthritis and chronic pain. Moreover, molecular docking studies have indicated strong binding affinity for certain protein targets, further supporting its therapeutic potential.

Another notable development is the exploration of this compound as a precursor for the synthesis of novel analogs. Researchers have successfully modified its core structure to enhance bioavailability and reduce off-target effects. These efforts are documented in a 2024 patent application, which outlines several derivative compounds with improved pharmacokinetic profiles.

Despite these advancements, challenges remain in optimizing the compound's delivery and minimizing potential side effects. Ongoing research aims to address these issues through advanced formulation techniques, such as nanoparticle encapsulation. The compound's unique chemical properties make it a promising candidate for targeted drug delivery systems.

In conclusion, 2-(4-(cyclopropylmethyl)-6-oxopyrimidin-1(6H)-yl)acetic acid (CAS: 2098010-29-6) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Continued research into its mechanisms of action and clinical applications is expected to yield significant breakthroughs in the coming years.